Cas no 1152-54-1 (1,3,4-Thiadiazole-2,5-diamine,N2,N5-diphenyl-)

• Product Name: 1,3,4-Thiadiazole-2,5-diamine,N2,N5-diphenyl-
• CAS No: 1152-54-1
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• CID: 187286
• PubChem ID: 280484
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2,5-diamine,N2,N5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-diamine,N2,N5-diphenyl-
• N2,N5-diphenyl-1,3,4-thiadiazole-2,5-diamine
• 2,5-bis ethylamino-1,3,4-thiadiazole
• 2,5-bis(ethylamino)-1,3,4-thiadiazole
• CTK1E8000
• N,N-diphenyl-[1,3,4]thiadiazole-2,5-diam
• N,N'-diphenyl-[1,3,4]thiadiazole-2,5-diamine
• N,N-diphenyl[1,3,4]thiadiazole-2,5-diamine
• N2,N5-bis(phenyl)-1,3,4-thiadiazole-2,5-diamine
• N2,N5-Diaethyl-[1,3,4]thiadiazol-2,5-diyldiamin
• N2,N5-diethyl-[1,3,4]thiadiazole-2,5-diyldiamine
• SCHEMBL11666704
• NSC215238
• IFBVXTYQCVAYLA-UHFFFAOYSA-N
• 1,3,4-thiadiazole-2,5-diamine, N2,N5-diphenyl-
• 2,5-Bis(anilino)-1,3,4-thiadiazole
• 2,5-di(phenylamino)-1-thia-3,4-diazole
• NSC132133
• n,n'-diphenyl-1,3,4-thiadiazole-2,5-diamine
• NSC-132133
• NSC-802018
• 1152-54-1
• DTXSID20921647
• N~2~,N~5~-Diphenyl-1,3,4-thiadiazolidine-2,5-diimine
• NSC802018
• NSC-215238

• Inchi： 1S/C14H12N4S/c1-3-7-11(8-4-1)15-13-17-18-14(19-13)16-12-9-5-2-6-10-12/h1-10H,(H,15,17)(H,16,18)
• InChI Key： IFBVXTYQCVAYLA-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.07846
• Monoisotopic Mass: 268.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 435.3°C at 760 mmHg
• Flash Point: 217.1°C
• Refractive Index: 1.739
• PSA: 49.84